Cas no 2694747-50-5 (N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide
• CAS No: 2694747-50-5
• MF: C₅H₈F₃N₃O
• MW: 183.131731033325
• CID: 5614654
• PubChem ID: 165941917
• Update Time: 2025-10-18

N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 2694747-50-5
• EN300-33050513
• N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide

• Inchi： 1S/C5H8F3N3O/c6-5(7,8)4(12)11-2-1-3(9)10/h1-2H2,(H3,9,10)(H,11,12)
• InChI Key： OPSGTJVBELSAFI-UHFFFAOYSA-N
• SMILES： FC(C(NCCC(=N)N)=O)(F)F

Computed Properties

• Exact Mass: 183.06194637g/mol
• Monoisotopic Mass: 183.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79Ų

Additional information on N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide

Introduction to N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide (CAS No. 2694747-50-5)

N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide, identified by its CAS number 2694747-50-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular synthesis.

The structural framework of N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide incorporates a trifluoroacetamide moiety, which is known for its stability and reactivity under specific conditions. The presence of the carbamidoylethyl group further enhances its potential utility in the design of bioactive molecules. This combination of features positions the compound as a promising intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity towards biological targets. The trifluoroacetamide group in N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide contributes to these advantageous properties, making it an attractive building block for medicinal chemists. Studies have demonstrated that fluorine atoms can significantly influence the electronic and steric properties of molecules, thereby modulating their biological activity.

The carbamidoylethyl moiety adds another layer of functionality to this compound, enabling it to participate in various chemical reactions such as nucleophilic substitution and condensation reactions. These reactivities make N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide a versatile tool in synthetic chemistry, particularly in the development of novel therapeutic agents.

Recent research has highlighted the potential of N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide in the design of protease inhibitors. Proteases play a crucial role in numerous biological pathways and are often targeted by drugs designed to modulate their activity. The trifluoroacetamide group's ability to interact with polar residues in the active site of proteases makes this compound a promising candidate for developing potent inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases, suggesting its potential as a lead compound in drug development.

Beyond its applications in drug discovery, N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide has also been explored in materials science. Its unique structural features make it suitable for use as a ligand or intermediate in the synthesis of advanced materials with specific functionalities. For instance, researchers have investigated its use in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are materials with high surface area and tunable pore sizes. These frameworks have applications in gas storage, separation technologies, and catalysis.

The synthesis of N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the trifluoroacetamide group typically involves fluorination reactions or the use of trifluoroacetic anhydride as a reagent. The carbamidoylethyl functionality is often introduced through nucleophilic substitution reactions or condensation reactions with appropriate precursors.

In conclusion, N-(2-carbamimidoylethyl)-2,2,2-trifluoroacetamide(CAS No. 2694747-50-5) is a multifunctional compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it a valuable tool for synthetic chemists and researchers working on drug discovery and advanced materials. As our understanding of fluorinated compounds continues to grow, so too will the applications and importance of this versatile molecule.